Cas no 325769-02-6 (Pyridine, 4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-)

• Product name: Pyridine, 4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-
• CAS No: 325769-02-6
• MF: C₂₂H₁₈N₂S₂
• MW: 374.521722316742
• CID: 1451895
• PubChem ID: 11291790

Pyridine, 4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[4-(3-methylphenyl)-2-[4-(methylthio)phenyl]-5-thiazolyl]-
• 4-(3-methylphenyl)-2-(4-methylsulfanylphenyl)-5-pyridin-4-yl-1,3-thiazole
• 325769-02-6
• SCHEMBL3889529
• 4-(3-METHYLPHENYL)-2-[4-(METHYLTHIO)PHENYL]-5-(4-PYRIDYL)-1,3-THIAZOLE
• DTXSID40461459

• Inchi： InChI=1S/C22H18N2S2/c1-15-4-3-5-18(14-15)20-21(16-10-12-23-13-11-16)26-22(24-20)17-6-8-19(25-2)9-7-17/h3-14H,1-2H3
• InChI Key： OXUPNDZRXPMWPP-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C2=C(SC(=N2)C3=CC=C(C=C3)SC)C4=CC=NC=C4

Computed Properties

• Exact Mass: 374.09134
• Monoisotopic Mass: 374.09114093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 25.78